1-[2-(3,4-dimethylphenoxy)propanoyl]-3-methylpiperidine

• IUPAC Name: 2-(3,4-dimethylphenoxy)-1-(3-methylpiperidin-1-yl)propan-1-one
• InChI: InChI=1S/C17H25NO2/c1-12-6-5-9-18(11-12)17(19)15(4)20-16-8-7-13(2)14(3)10-16/h7-8,10,12,15H,5-6,9,11H2,1-4H3
• InChI Key: ZWQCYYSMIWAJIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C(C)OC2=CC(=C(C=C2)C)C
• Molecular Formula: C17H25NO2
• Molecular Weight: 275.4 g/mol

Description

1-[2-(3,4-dimethylphenoxy)propanoyl]-3-methylpiperidine, also known as DMPP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It belongs to the class of piperidine compounds and has been studied extensively for its potential applications in various fields.

Scientific Research Applications

Scientific Research Applications

Toxicity and Environmental Impact of Similar Compounds

Research on compounds like 2,4-Dichlorophenoxyacetic acid (2,4-D) has advanced rapidly, highlighting the environmental and toxicological impacts of such chemicals. Studies have shown that these compounds can reach natural environments, leading to concerns about occupational risk, neurotoxicity, and resistance to herbicides. The focus on molecular biology, especially gene expression and assessment of exposure in human bioindicators, is crucial for future research efforts (Zuanazzi, Ghisi, & Oliveira, 2020).

Chemical and Pharmacological Properties

The synthesis and chemical properties of various compounds, including their breakdown and pharmacological effects, have been extensively studied. These include investigations into the chemistry and pharmacology of opiates and their derivatives, offering insights into their potential medical applications and molecular interactions (Brine et al., 1997).

Neurological Applications

Advancements in amyloid imaging for Alzheimer's disease diagnosis highlight the application of chemical compounds in developing diagnostic tools. Studies have focused on developing radioligands to measure amyloid in vivo, demonstrating the potential of chemical compounds in enhancing our understanding and diagnosis of neurological conditions (Nordberg, 2008).

Environmental Chemistry and Microbial Metabolism

The interaction of chemical compounds with environmental elements, including their sorption to soil and organic matter, has been a subject of study, reflecting the environmental fate of these chemicals. Research in this area aims to understand how compounds like phenoxy herbicides interact with various environmental components (Werner, Garratt, & Pigott, 2012).

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the target it interacts with. Many piperidine derivatives have biological activity and are used in the development of drugs.

Future Directions

The future research directions for this compound could include exploring its potential biological activity and developing methods for its synthesis. Piperidine derivatives are an active area of research in medicinal chemistry.